Cas no 842155-21-9 (5-([1,1'-Biphenyl]-3-yl)oxazol-2-amine)

• Product Name: 5-([1,1'-Biphenyl]-3-yl)oxazol-2-amine
• CAS No: 842155-21-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 3168122
• PubChem ID: 57473674
• Update Time: 2025-04-21

5-([1,1'-Biphenyl]-3-yl)oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-([1,1'-Biphenyl]-3-yl)oxazol-2-amine
• SCHEMBL4528767
• 842155-21-9
• DTXSID601291624
• 5-[1,1a(2)-Biphenyl]-3-yl-2-oxazolamine

• Inchi： 1S/C15H12N2O/c16-15-17-10-14(18-15)13-8-4-7-12(9-13)11-5-2-1-3-6-11/h1-10H,(H2,16,17)
• InChI Key： ZNGSQFZFQNTPEX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C3=CC=CC=C3)C=2)=CN=C1N

Computed Properties

• Exact Mass: 236.094963011Da
• Monoisotopic Mass: 236.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1Ų